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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,

physicochemical properties, synthesis, and reactivity of 3-Cyanobenzaldehyde. The

information is intended to support research, development, and application of this versatile

chemical intermediate in the fields of medicinal chemistry, organic synthesis, and materials

science.

Core Structural and Physicochemical Information
3-Cyanobenzaldehyde, also known as m-cyanobenzaldehyde or 3-formylbenzonitrile, is an

aromatic compound containing both a nitrile and an aldehyde functional group.[1] This unique

combination of electron-withdrawing groups makes it a valuable building block in the synthesis

of a wide range of more complex molecules.[1]

Physicochemical Data
The key physicochemical properties of 3-Cyanobenzaldehyde are summarized in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₈H₅NO [1][2][3][4][5]

Molecular Weight 131.13 g/mol [1][2][3][4][5]

CAS Number 24964-64-5 [1][2][3]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 73-82 °C [1][6][7]

Boiling Point ~210 °C [4][6]

Density 1.2 ± 0.1 g/cm³ [6]

Solubility
Soluble in various organic

solvents.

Storage
Store at 0-8 °C under an inert

atmosphere.[1][7]
Sensitive to air and light.[8][9]

Spectral Data Summary
Spectroscopic data is crucial for the identification and characterization of 3-
Cyanobenzaldehyde. The following table summarizes key spectral information.
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Spectrum Type
Key Peaks and
Assignments

Reference(s)

¹H NMR

Signals corresponding to the

aldehydic proton and aromatic

protons.

[10]

¹³C NMR

Resonances for the carbonyl

carbon, nitrile carbon, and

aromatic carbons.

[3]

Infrared (IR)

Characteristic absorption

bands for the C=O stretch of

the aldehyde and the C≡N

stretch of the nitrile.

[11]

Mass Spectrometry (MS)

Molecular ion peak (M⁺) at m/z

≈ 131, with a characteristic

fragmentation pattern.

[7]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions of 3-Cyanobenzaldehyde are

provided below. These protocols are based on established literature procedures and are

intended to serve as a guide for laboratory practice.

Synthesis of 3-Cyanobenzaldehyde from 3-Cyano-benzyl
alcohol
This method describes the oxidation of 3-cyano-benzyl alcohol to 3-cyanobenzaldehyde using

a catalytic system.[6]

Materials:

3-Cyano-benzyl alcohol (1.33 g, 10.0 mmol)

Ferrous bromide (FeBr₂) (0.11 g, 0.5 mmol)

DL-alanine (0.09 g, 1 mmol)
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TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) (0.16 g, 1 mmol)

1,4-Dioxane (30.0 mL)

Oxygen (gas)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-

cyano-benzyl alcohol, ferrous bromide, DL-alanine, TEMPO, and 1,4-dioxane.

Replace the air in the flask with oxygen.

Stir the reaction mixture at reflux for 12 hours.

After the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture and evaporate the solvent from the filtrate to obtain the crude

product.

Purify the crude product by column chromatography on silica gel, eluting with a mixture of n-

hexane and ethyl acetate (10:1 volume ratio).

Evaporate the solvent from the collected fractions to yield the final product.

Knoevenagel Condensation of 3-Cyanobenzaldehyde
The Knoevenagel condensation is a classic carbon-carbon bond-forming reaction. This protocol

outlines a general procedure for the reaction of 3-Cyanobenzaldehyde with an active

methylene compound, such as malononitrile.

Materials:
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3-Cyanobenzaldehyde

Malononitrile

Ethanol

Piperidine (catalyst)

Round-bottom flask

Magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Cyanobenzaldehyde
and malononitrile in ethanol.

Add a catalytic amount of piperidine to the solution.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC).

Upon completion, the product may precipitate from the solution. If so, cool the mixture in an

ice bath to maximize precipitation.

Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

Dry the purified product.

Mandatory Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

synthesis and application of 3-Cyanobenzaldehyde.
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Synthesis of 3-Cyanobenzaldehyde
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Caption: Workflow for the synthesis of 3-Cyanobenzaldehyde.
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Caption: Generalized pathway for the Knoevenagel condensation.

Applications in Drug Development
3-Cyanobenzaldehyde serves as a crucial intermediate in the synthesis of various

pharmaceutical agents.[1] Its versatile reactivity allows for the construction of diverse molecular

scaffolds, which is of significant interest in drug discovery. For example, it is used in the

preparation of inhibitors for enzymes such as Poly(ADP-ribose) polymerases (PARP-1 and

PARP-2), which are targets in cancer therapy.[10] The cyano and aldehyde functionalities

provide reactive handles for the synthesis of heterocyclic compounds, a common feature in

many biologically active molecules.[1]

Safety and Handling
3-Cyanobenzaldehyde is considered hazardous. It may cause skin, eye, and respiratory

irritation.[8][12] It is harmful if swallowed, in contact with skin, or if inhaled.[8][9] Therefore,

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,

should be worn when handling this compound.[8][12] It should be handled in a well-ventilated

area or a fume hood.[8][12] For detailed safety information, refer to the Safety Data Sheet

(SDS).[8][9][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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